Cas no 65095-33-2 (1-(4-bromo-2-methylphenyl)ethan-1-one)

• Product Name: 1-(4-bromo-2-methylphenyl)ethan-1-one
• CAS No: 65095-33-2
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD11112126
• CID: 58277
• PubChem ID: 21938536
• Update Time: 2025-07-15

1-(4-bromo-2-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-2'-methylacetophenone
• 1-(4-Bromo-2-methylphenyl)ethanone
• 1-(4-Brom-2-methyl-phenyl)-aethanon
• 1-(4-bromo-2-methyl-phenyl)-ethanone
• 2-methyl-4-bromoacetophenone
• 4-Brom-2-methyl-acetophenon
• Methyl-(4-brom-2-methyl-phenyl)-keton
• QC-744
• Y9728
• 1-(4-bromo-2-methylphenyl)ethan-1-one

• MDL： MFCD11112126
• Inchi： 1S/C9H9BrO/c1-6-5-8(10)3-4-9(6)7(2)11/h3-5H,1-2H3
• InChI Key： UJPLWOQOYGUXEF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C)=O)=C(C)C=1

Computed Properties

• Exact Mass: 211.98400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.388
• Boiling Point: 278 ºC
• Flash Point: 85 ºC
• PSA: 17.07000
• LogP: 2.96010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-bromo-2-methylphenyl)ethan-1-one

Introduction to 1-(4-Bromo-2-Methylphenyl)ethan-1-one (CAS No. 65095-33-2)

1-(4-Bromo-2-methylphenyl)ethan-1-one (CAS No. 65095-33-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-bromo-2-methylacetophenone, is a brominated derivative of acetophenone and is characterized by its unique structural features and chemical reactivity. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of 1-(4-bromo-2-methylphenyl)ethan-1-one is C₉H₉BrO, with a molecular weight of approximately 207.07 g/mol. The compound consists of a benzene ring substituted with a bromine atom at the para position and a methyl group at the ortho position, along with an acetone functional group attached to the benzene ring. This specific arrangement of functional groups imparts unique chemical properties that make it a valuable intermediate in various synthetic pathways.

In terms of physical properties, 1-(4-bromo-2-methylphenyl)ethan-1-one is a solid at room temperature and is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around 68°C, and it has a boiling point of approximately 260°C at atmospheric pressure. These properties make it suitable for use in both laboratory-scale and industrial-scale processes.

The synthesis of 1-(4-bromo-2-methylphenyl)ethan-1-one can be achieved through several methods, each with its own advantages and limitations. One common approach involves the bromination of 2-methylacetophenone using bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as acetic acid or dichloromethane. Another method involves the Friedel-Crafts acylation of 4-bromo-2-methylbenzene with acetyl chloride in the presence of an acid catalyst like aluminum chloride (AlCl₃). These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

In recent years, 1-(4-bromo-2-methylphenyl)ethan-1-one has been extensively studied for its potential biological activities. Research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. Studies have also indicated that it possesses antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its biological applications, 1-(4-bromo-2-methylphenyl)ethan-1-one serves as an important building block in the synthesis of more complex molecules. For instance, it can be used as a starting material for the preparation of various substituted phenyl ketones and other heterocyclic compounds. These derivatives have found applications in areas such as agrochemicals, dyes, and pharmaceuticals.

The safety profile of 1-(4-bromo-2-methylphenyl)ethan-1-one is an important consideration for both researchers and industrial users. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation of vapors. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

In conclusion, 1-(4-bromo-2-methylphenyl)ethan-1-one (CAS No. 65095-33-2) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable intermediate in synthetic chemistry, while its biological activities hold promise for the development of new therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.